Cas no 69704-26-3 (2-Butyn-1-ol,4-propoxy-)

2-Butyn-1-ol,4-propoxy- structure
2-Butyn-1-ol,4-propoxy- structure
Product Name:2-Butyn-1-ol,4-propoxy-
CAS No:69704-26-3
MF:C7H12O2
MW:128.168982505798
CID:515239
PubChem ID:3017957
Update Time:2025-04-19

2-Butyn-1-ol,4-propoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Butyn-1-ol,4-propoxy-
    • 4-propoxy-2-butyn-1-ol
    • 4-propoxybut-2-yn-1-ol
    • DTXSID80989864
    • SCHEMBL22165460
    • 69704-26-3
    • EINECS 274-088-6
    • NS00062021
    • Inchi: 1S/C7H12O2/c1-2-6-9-7-4-3-5-8/h8H,2,5-7H2,1H3
    • InChI Key: HCWMOGDFRDCBQN-UHFFFAOYSA-N
    • SMILES: O(CC#CCO)CCC

Computed Properties

  • Exact Mass: 128.08376
  • Monoisotopic Mass: 128.08373
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 0.3

Experimental Properties

  • Density: 0.976
  • Boiling Point: 219.8°C at 760 mmHg
  • Flash Point: 89.9°C
  • Refractive Index: 1.457
  • PSA: 29.46
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